1-(5-Chloro-2-nitrophenyl)-4-methylpiperazine

• Molecular Formula: C11H14ClN3O2
• Molecular Weight: 255.70 g/mol
• IUPAC Name: 1-(5-chloro-2-nitrophenyl)-4-methylpiperazine
• InChI: InChI=1S/C11H14ClN3O2/c1-13-4-6-14(7-5-13)11-8-9(12)2-3-10(11)15(16)17/h2-3,8H,4-7H2,1H3
• InChI Key: QJALYRKQDBXDOE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Description

1-(5-Chloro-2-nitrophenyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C11H14ClN3O2 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-fluoro-nitrobenzene (28.5 mmol), 1-methylpiperazine (28.5 mmol) and K2CO3 (37.0 mmol) in DMF is stirred at 100° C. for 16 h and diluted with water and EtOAc. The phases are separated and the aqueous phase is extracted with EtOAc. The organic phase and the extracts are combined, washed sequentially with water and brine, dried over Na2SO4 and dried in vacuo. The resultant residue is chromatographed (silica gel, 10% methanol in EtOAc as eluent) to afford the title product.